N-(2-furanylmethyl)-N'-[4-methyl-2-(4-methyl-1-piperazinyl)-6-quinolinyl]butanediamide

• Molecular Formula: C24H29N5O3
• Molecular Weight: 435.5 g/mol
• IUPAC Name: N-(furan-2-ylmethyl)-N'-[4-methyl-2-(4-methylpiperazin-1-yl)quinolin-6-yl]butanediamide
• InChI: InChI=1S/C24H29N5O3/c1-17-14-22(29-11-9-28(2)10-12-29)27-21-6-5-18(15-20(17)21)26-24(31)8-7-23(30)25-16-19-4-3-13-32-19/h3-6,13-15H,7-12,16H2,1-2H3,(H,25,30)(H,26,31)
• InChI Key: SEUNNIKTRAVCDH-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC2=C1C=C(C=C2)NC(=O)CCC(=O)NCC3=CC=CO3)N4CCN(CC4)C

Description

N-(2-furanylmethyl)-N'-[4-methyl-2-(4-methyl-1-piperazinyl)-6-quinolinyl]butanediamide is a member of pyridines and a member of piperazines.

Scientific Research Applications

Receptor Ligand Binding and Antagonism

N-(2-furanylmethyl)-N'-[4-methyl-2-(4-methyl-1-piperazinyl)-6-quinolinyl]butanediamide and its derivatives have been explored for their binding affinities to various receptors. For instance, certain piperazinyl derivatives of 1-(arylsulfonyl)-2,3-dihydro-1H-quinolin-4-ones demonstrate high binding affinities for the 5-HT(6) serotonin receptor (Park et al., 2011). Additionally, some tricyclic benzoxazines, including derivatives of 2-methyl-5-quinolinyl-1-piperazinyl, have been identified as potent 5-HT(1A/B/D) receptor antagonists (Bromidge et al., 2010).

Antimicrobial Studies

There is research indicating the antimicrobial potential of quinolone and its derivatives. A study on 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-[chloro/1-piperazinyl/4-methyl-1-piperazinyl/4-ethyl-1-piperazinyl/4-hydroxyethyl-l-piperazinyl/imidazolyl/morpholinyl]-3[N-(substituted phenyl amino) carbonyl]quinoline showed notable antibacterial activity against various strains of bacteria and fungi (Patel et al., 2007).

Synthesis and Characterization

The synthesis of specific derivatives like amide derivatives of quinolone has been documented, providing insights into the chemical properties and potential applications of these compounds (Patel et al., 2007). Moreover, the synthesis of methyl piperazinyl-quinolinyl α-aminophosphonates under microwave irradiation indicates advancements in the methods of synthesizing these compounds, which may offer enhanced efficiency and yield (Rajkoomar et al., 2020).

Potential Therapeutic Applications

Some derivatives have shown potential as therapeutic agents. For instance, certain synthesized benzamides have been evaluated for their activity against butyrylcholinesterase enzyme, suggesting potential therapeutic applications for Alzheimer’s disease (Hussain et al., 2016).